(6-Fluoroquinolin-4-yl)methanamine

• Molecular Formula: C10H9FN2
• Molecular Weight: 176.19 g/mol
• IUPAC Name: (6-fluoroquinolin-4-yl)methanamine
• InChI: InChI=1S/C10H9FN2/c11-8-1-2-10-9(5-8)7(6-12)3-4-13-10/h1-5H,6,12H2
• InChI Key: MYJGJYCMFHTWRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC=CC(=C2C=C1F)CN

Description

(6-Fluoroquinolin-4-yl)methanamine is a chemical compound belonging to the class of fluoroquinolines. Fluoroquinolines are known for their significant biological activities, particularly their antibacterial properties. The incorporation of a fluorine atom at the 6th position of the quinoline ring enhances the compound’s biological activity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Fluoroquinolin-4-yl)methanamine typically involves the cyclization of appropriate precursors.

Industrial Production Methods: Industrial production of this compound may involve large-scale cyclization reactions under controlled conditions to ensure high yield and purity. The use of catalysts and optimized reaction conditions is crucial for efficient production .

Chemical Reactions Analysis

Types of Reactions: (6-Fluoroquinolin-4-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can modify the quinoline ring or the methanamine group.

Substitution: The fluorine atom can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions include various quinoline derivatives with modified functional groups, which can exhibit different biological activities .

Scientific Research Applications

(6-Fluoroquinolin-4-yl)methanamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s antibacterial properties make it valuable in studying bacterial resistance mechanisms.

Medicine: It serves as a precursor for developing new antibacterial drugs.

Industry: The compound is used in the production of dyes and other industrial chemicals.

Mechanism of Action

The mechanism of action of (6-Fluoroquinolin-4-yl)methanamine involves its interaction with bacterial DNA-gyrase, an enzyme crucial for DNA replication. By inhibiting this enzyme, the compound prevents bacterial cell division and growth, leading to the death of the bacterial cells . This mechanism is distinct from other antibacterial agents, making it effective against strains resistant to other drugs .

Comparison with Similar Compounds

• Norfloxacin
• Pefloxacin
• Ciprofloxacin
• Ofloxacin

Comparison: (6-Fluoroquinolin-4-yl)methanamine is unique due to the presence of the methanamine group, which can enhance its biological activity and specificity. Compared to other fluoroquinolines, it may exhibit different pharmacokinetic properties and a broader spectrum of activity .